3-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide
Overview
Description
3-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide, also known as ML277, is a small molecule that has been identified as a potent and selective activator of KCNQ1 potassium channels. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in treating various diseases.
Scientific Research Applications
Sigma Receptor Scintigraphy in Breast Cancer Detection
One of the scientific research applications of compounds related to 3-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide involves sigma receptor scintigraphy for imaging primary breast tumors. A study highlighted the potential of an iodobenzamide derivative, specifically designed for preferential binding to sigma receptors overexpressed on breast cancer cells, to visualize primary breast tumors in vivo. This study demonstrated significant tumor accumulation of the compound in patients with histologically confirmed breast cancer, suggesting its utility in non-invasively assessing tumor proliferation (Caveliers et al., 2002).
Detection of Melanoma Metastases
Another research application is in the scintigraphic detection of melanoma metastases using radiolabeled benzamides. A study utilized iodine-123-labeled benzamide to detect melanoma metastases in patients, demonstrating the tracer's ability to detect cutaneous lesions, pathologic lymph nodes, pulmonary, and hepatic metastases. This underscores the potential of radiolabeled benzamides in melanoma imaging, although the exact mechanism of uptake—whether through membrane receptor binding or interactions with intracellular structures—remains to be fully understood (Maffioli et al., 1994).
Mechanism of Action
Mode of Action
The mode of action of 3-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide is currently unknown . The interaction of this compound with its potential targets and the resulting changes at the molecular level are subjects of ongoing research.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-chloro-N-(4-(4-methoxypiperidin-1-yl)phenyl)benzamide . .
properties
IUPAC Name |
3-chloro-N-[4-(4-methoxypiperidin-1-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2/c1-24-18-9-11-22(12-10-18)17-7-5-16(6-8-17)21-19(23)14-3-2-4-15(20)13-14/h2-8,13,18H,9-12H2,1H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIDILGHAHZGRGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-N-[4-(4-methoxypiperidin-1-YL)phenyl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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